2-[5-(3-nitrophenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: 2-[5-(3-nitrophenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C14H10N4O4S/c15-11(19)5-17-7-16-13-12(14(17)20)10(6-23-13)8-2-1-3-9(4-8)18(21)22/h1-4,6-7H,5H2,(H2,15,19)
• InChI Key: LXIGBZLGKSMWJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CSC3=C2C(=O)N(C=N3)CC(=O)N
• Molecular Formula: C14H10N4O4S
• Molecular Weight: 330.32 g/mol

Description

2-[5-(3-nitrophenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a thieno[2,3-d]pyrimidine derivative that has shown promising results in various studies, making it a subject of interest for researchers worldwide.

Scientific Research Applications

Dual Inhibitory Activity

One of the primary scientific interests in related thieno[2,3-d]pyrimidine compounds is their potent inhibitory activity against key enzymes involved in nucleotide synthesis. A study highlights the synthesis of analogs as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes critical for DNA synthesis and repair. The classical and nonclassical analogs demonstrated significant potency, with one compound emerging as the most potent dual inhibitor of human TS and DHFR known at the time of the study (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antimicrobial Activity

Compounds incorporating the thieno[2,3-d]pyrimidine scaffold have been synthesized and evaluated for their antimicrobial properties. Research has shown that certain analogs exhibit antimicrobial activity against a range of pathogens, demonstrating the potential of these compounds in addressing bacterial infections (Bondock, Rabie, Etman, & Fadda, 2008). Further studies have introduced new series of derivatives with linked rhodanine moieties, showing promising antibacterial potency against various bacterial strains, indicating the versatility of the thieno[2,3-d]pyrimidine core in developing new antimicrobial agents (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

Anticancer and Antimalarial Activities

The structural framework of thieno[2,3-d]pyrimidines has been explored for its potential in anticancer and antimalarial therapies. Some derivatives have shown significant activities against various cancer cell lines and Plasmodium species, the causative agents of malaria. This highlights the potential of these compounds in the development of new treatments for cancer and malaria, although the specific focus on 2-[5-(3-nitrophenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl]acetamide was not directly mentioned in the available literature (Werbel, Cook, Elslager, Hung, Johnson, Kesten, Mcnamara, Ortwine, & Worth, 1986).